1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester
Overview
Description
Synthesis Analysis
The synthesis of substituted 1,3-dioxolanes, including 1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester, often involves the reaction of oxo fatty acid esters with 1,2-propanediol. This process results in the formation of dioxolanes alongside the conversion of the methyl ester to the 2′-hydroxy propyl ester, showcasing efficient pathways for generating such compounds (Ahmad, Ahmad, & Osman, 1984).
Molecular Structure Analysis
The molecular structure of 1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester, and related compounds is characterized through various analytical techniques, including elemental analysis, IR, NMR, and mass spectrometry. These methods provide a comprehensive understanding of the compound's molecular architecture, essential for its application in scientific research (Ahmad, Ahmad, & Osman, 1984).
Chemical Reactions and Properties
The reactivity of 1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester with various reagents under different conditions highlights its versatile chemical properties. For instance, reactions with cyclic ketene acetal (CKA) demonstrate the compound's potential in creating acid-labile polymers with pendent cyclic ortho esters, illustrating its utility in synthesizing biocompatible materials (Cheng, Ji, Gao, Du, & Li, 2012).
Physical Properties Analysis
The physical properties of 1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester, including solubility, boiling point, and melting point, are crucial for its application in different fields. These properties are determined through experimental measurements and are vital for handling and utilizing the compound efficiently.
Chemical Properties Analysis
The chemical properties of 1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester, such as reactivity with other chemicals, stability under various conditions, and its behavior in chemical reactions, are fundamental aspects that define its application scope. Studies on its reactions with hexamethyldisiloxane show the compound's ability to undergo bond cleavage under mild conditions, further indicating its potential in chemical synthesis (Zhurkina, Nedogrei, Musavirov, Kondrat'eva, & Rakhmankulov, 1989).
Scientific Research Applications
Application in Lipid Research
- Scientific Field : Lipid Research .
- Summary of the Application : This compound has been used in the study of plasmalogen-type cyclic acetals. It’s involved in the formation and conformation of 1,3-dioxanes and 1,3-dioxolanes from 1-O-cis-alk-1-enyl-sn-glycerols .
- Methods of Application : The study involved acid-catalyzed cyclization of 1-O-cis-alk-1-enyl-sn-glycerol, which produced four structurally and geometrically isomeric long-chain cyclic acetals of glycerol .
- Results or Outcomes : The structure of each isomer was established by chemical and spectroscopic methods. Cyclization with p-toluenesulfonic acid in boiling benzene led to a thermodynamically equilibrated mixture of isomers in which the cis isomers predominated .
Application in Chemical Synthesis
- Scientific Field : Chemical Synthesis .
- Summary of the Application : This compound has been used in chemical synthesis, where ultrasound irradiation played an important role in the transformation .
- Results or Outcomes : The use of ultrasound irradiation increased the yield of the chemical transformation .
Application in Organic Chemistry
- Scientific Field : Organic Chemistry .
- Summary of the Application : This compound is used in the preparation of 1,3-dioxanes and 1,3-dioxolanes from carbonyl compounds with 1,3-propanediol or 1,2-ethanediol .
- Methods of Application : The preparation involves the use of a Brönsted or a Lewis acid catalyst. A standard procedure for protection employs toluenesulfonic acid as a catalyst in refluxing toluene, which allows the continuous removal of water from the reaction mixture using a Dean-Stark apparatus .
- Results or Outcomes : Cyclic acetals offer stability against all types of nucleophiles and bases. Deprotection is often performed by acid catalyzed transacetalization in acetone or hydrolysis in wet solvents or in aqueous acid .
Application in Green Chemistry
- Scientific Field : Green Chemistry .
- Summary of the Application : This compound is proposed as a green solvent in the class of polar aprotic solvents . It is easily prepared from lactic acid and formaldehyde and satisfies the criteria for a green solvent .
- Methods of Application : The preparation involves the use of lactic acid and formaldehyde . It is stable under neutral or basic conditions .
- Results or Outcomes : Evaluation of the Kamlet–Taft and Hansen solvent parameters shows that this compound and γ-valerolactone (GVL) are closely similar, suggesting that it is an effective new green entry in the class of polar aprotic solvents .
Application in Palladium-Catalyzed Reactions
- Scientific Field : Organic Chemistry .
- Summary of the Application : This compound is used in a new palladium (0)-catalyzed three-component reaction .
- Methods of Application : The reaction involves an initial internal Heck arylation, iminium ion formation, and subsequent tandem cyclization .
- Results or Outcomes : The reaction gives tertiary 3-aminoindan acetals .
Safety And Hazards
properties
IUPAC Name |
ethyl 3-(2-methyl-1,3-dioxolan-2-yl)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O4/c1-3-11-8(10)4-5-9(2)12-6-7-13-9/h3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLUNGZQWVYCJBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1(OCCO1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9061332 | |
Record name | 1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester | |
CAS RN |
941-43-5 | |
Record name | Ethyl 2-methyl-1,3-dioxolane-2-propanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=941-43-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Ethyl 2-methyl-1,3-dioxolane-2-propionate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000941435 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 941-43-5 | |
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Record name | 1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3-Dioxolane-2-propanoic acid, 2-methyl-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 2-methyl-1,3-dioxolane-2-propionate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.163 | |
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Record name | ETHYL 2-METHYL-1,3-DIOXOLANE-2-PROPIONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1KMF3P05N6 | |
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Retrosynthesis Analysis
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Strategy Settings
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Feasible Synthetic Routes
Citations
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